5-bromo-2-chloro-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide

• Molecular Formula: C22H19BrClN3O3
• Molecular Weight: 488.8 g/mol
• IUPAC Name: 5-bromo-2-chloro-N-[4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C22H19BrClN3O3/c23-15-3-8-19(24)18(14-15)21(28)25-16-4-6-17(7-5-16)26-9-11-27(12-10-26)22(29)20-2-1-13-30-20/h1-8,13-14H,9-12H2,(H,25,28)
• InChI Key: XMNODAOMCZBXEC-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)Br)Cl)C(=O)C4=CC=CO4

Description

5-bromo-2-chloro-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide is a synthetic compound that has been widely used in scientific research. It belongs to the class of benzamide derivatives and has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 5-bromo-2-chloro-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and signaling pathways that are involved in the development and progression of cancer and viral infections. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the replication of viruses.
Biochemical and Physiological Effects:
5-bromo-2-chloro-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as topoisomerase II and histone deacetylase, which are involved in DNA replication and gene expression. The compound has also been shown to modulate the activity of certain signaling pathways, such as the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. In addition, the compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-2-chloro-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide in lab experiments are its relatively high yield of synthesis, its wide range of potential therapeutic applications, and its well-studied mechanism of action. However, the limitations of using this compound include its potential toxicity and its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 5-bromo-2-chloro-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide. One direction is to further study its potential therapeutic applications in various diseases, including cancer and viral infections. Another direction is to develop more efficient synthesis methods for the compound and its derivatives. Additionally, the compound can be modified to improve its solubility and reduce its toxicity. Finally, the compound can be used as a lead compound for the development of new drugs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 5-bromo-2-chloro-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide involves the reaction of 4-(2-furoyl)-1-piperazinecarboxylic acid with 5-bromo-2-chlorobenzoyl chloride in the presence of a base. The resulting intermediate is then reacted with 4-aminophenylboronic acid to obtain the final product. The yield of the synthesis is relatively high, and the compound can be purified by recrystallization.

Scientific Research Applications

5-bromo-2-chloro-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. The compound has been tested in vitro and in vivo for its efficacy in treating various types of cancer, including breast cancer, lung cancer, and prostate cancer. It has also been studied for its potential use in treating viral infections such as HIV and hepatitis C.